Cas no 97661-74-0 (Benzamide, N-(2,4,6-trinitrophenyl)-)

• Product Name: Benzamide, N-(2,4,6-trinitrophenyl)-
• CAS No: 97661-74-0
• MF: C₁₃H₈N₄O₇
• MW: 332.225222587585
• CID: 750959
• PubChem ID: 230203
• Update Time: 2025-04-19

Benzamide, N-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,4,6-trinitrophenyl)-
• N-(2,4,6-trinitrophenyl)benzamide
• 97661-74-0
• NSC24794
• NSC-24794
• DTXSID10282173

• Inchi： 1S/C13H8N4O7/c18-13(8-4-2-1-3-5-8)14-12-10(16(21)22)6-9(15(19)20)7-11(12)17(23)24/h1-7H,(H,14,18)
• InChI Key： NXZRMHHKKKQHEE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 332.03929861g/mol
• Monoisotopic Mass: 332.03929861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 167Ų